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Compound of Interest

Compound Name: DDP-38003 trihydrochloride

Cat. No.: B1150414

Essential Safety and Handling Guide for DDP-
38003 Trihydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the handling and disposal of DDP-38003 trihydrochloride, a novel,
orally available inhibitor of histone lysine-specific demethylase 1A (KDM1A/LSD1)[1][2][3][4].
Adherence to these procedures is critical for laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)

When handling DDP-38003 trihydrochloride, comprehensive personal protective equipment is
required to minimize exposure risk. The following table summarizes the necessary PPE.
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Body Part Required PPE Specifications

Must be worn to prevent eye
contact. If contact lenses are

Eyes Safety Glasses/Goggles worn, an eye-wash station
should be readily

accessible[5].

Hands Chemical-resistant gloves To prevent skin contact.

To protect against accidental

Body Laboratory Coat )

spills.

Use in areas with adequate
Respiratory Appropriate Respirator ventilation. Avoid breathing

dust, vapors, or mist[5].

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial. The following procedural steps
provide direct guidance for operational questions.

Handling and Storage:

e Ventilation: Always handle DDP-38003 trihydrochloride in a well-ventilated area, preferably
within a chemical fume hood to avoid inhalation of dust or aerosols[5].

¢ Avoid Contact: Prevent direct contact with skin, eyes, and clothing[5].

o Storage: Keep the container tightly sealed in a cool, well-ventilated place. For optimal
stability, recommended storage is at 4°C under nitrogen. If dissolved in a solvent, store at
-80°C for up to 6 months or -20°C for up to 1 month, under nitrogen[1][5].

Accidental Release Measures:
o Evacuate: In case of a spill, evacuate personnel to a safe areal[5].

o Ventilate: Ensure the area is well-ventilated[5].

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-19612B/DDP-38003-trihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-19612B/DDP-38003-trihydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1150414?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-19612B/DDP-38003-trihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-19612B/DDP-38003-trihydrochloride-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/DDP-38003_trihydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-19612B/DDP-38003-trihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-19612B/DDP-38003-trihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-19612B/DDP-38003-trihydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Containment: Prevent further leakage or spillage. Keep the product away from drains and
water sources[5].

o Cleanup: Use full personal protective equipment. For liquid spills, absorb with a finely-
powdered liquid-binding material like diatomite. For solid spills, carefully sweep or scoop up
the material. Decontaminate surfaces by scrubbing with alcohol[5].

First Aid Procedures:

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids with
fingers. Remove contact lenses if present. Seek prompt medical attention[5].

» Skin Contact: Rinse the affected skin area thoroughly with plenty of water. Remove
contaminated clothing and shoes. Call a physician[5].

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer
cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation[5].

 Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate
medical attention[5].

Disposal:

Dispose of contaminated material and the compound itself in accordance with all applicable
federal, state, and local environmental regulations. This typically involves disposal as
hazardous waste.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling DDP-38003
trihydrochloride from reception to disposal, emphasizing key safety checkpoints.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-19612B/DDP-38003-trihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-19612B/DDP-38003-trihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-19612B/DDP-38003-trihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-19612B/DDP-38003-trihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-19612B/DDP-38003-trihydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-19612B/DDP-38003-trihydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1150414?utm_src=pdf-body
https://www.benchchem.com/product/b1150414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing
(Receiving and Storage)

Before Handling

Wear Full PPE

Handling in Ventilated Area

Experimentation

Accidental Spill?

Gollow Spill ProtocoD

Decontamination

Waste Disposal

Click to download full resolution via product page

Safe Handling Workflow for DDP-38003 Trihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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